Cas no 96705-92-9 (2,5-Piperazinedicarboxylicacid, trans- (9CI))

• Product Name: 2,5-Piperazinedicarboxylicacid, trans- (9CI)
• CAS No: 96705-92-9
• MF: C₆H₁₀N₂O₄
• MW: 174.154601573944
• CID: 800548
• PubChem ID: 13526529
• Update Time: 2025-04-19

2,5-Piperazinedicarboxylicacid, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedicarboxylicacid, trans- (9CI)
• (2R,5S)-PIPERAZINE-2,5-DICARBOXYLIC ACID
• (2S,5R)-piperazine-2,5-dicarboxylic acid
• 96705-92-9
• SCHEMBL10516180
• DTXSID80542958
• AKOS006278966

• Inchi： 1S/C6H10N2O4/c9-5(10)3-1-7-4(2-8-3)6(11)12/h3-4,7-8H,1-2H2,(H,9,10)(H,11,12)/t3-,4+
• InChI Key： FBYDNPVPBDAFFV-ZXZARUISSA-N
• SMILES： OC([C@H]1CN[C@H](C(=O)O)CN1)=O

Computed Properties

• Exact Mass: 174.06405680g/mol
• Monoisotopic Mass: 174.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.2
• Topological Polar Surface Area: 98.7Ų